Cas no 16952-91-3 (Acetamide,N-(1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-)

Acetamide,N-(1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)- structure
16952-91-3 structure
Product Name:Acetamide,N-(1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-
CAS No:16952-91-3
MF:C8H11N3O3
MW:197.191241502762
CID:223106
PubChem ID:254300
Update Time:2025-04-19

Acetamide,N-(1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-
    • 5-Acetamido-1,3-dimethyl-uracil
    • 5-acetylamino-1,3-dimethyl-1H-pyrimidine-2,4-dione
    • 5-acetylamino-1,3-dimethyl-pyrimidine-2,4,6-trione
    • CTK1I5518
    • N-(1,3-Dimethyl-2,4,6-trioxo-hexahydro-pyrimidin-5-yl)-acetamid
    • N-(1,3-dimethyl-2,4,6-trioxo-hexahydro-pyrimidin-5-yl)-acetamide
    • N-(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-acetamid
    • N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-acetamide
    • 16952-91-3
    • NSC-78510
    • N-(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethanimidic acid
    • DTXSID80937643
    • NSC78510
    • Inchi: 1S/C8H11N3O3/c1-5(12)9-6-4-10(2)8(14)11(3)7(6)13/h4H,1-3H3,(H,9,12)
    • InChI Key: ZIAZDUXCWRVMHX-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C=C(C(N1C)=O)NC(C)=O

Computed Properties

  • Exact Mass: 197.08013
  • Monoisotopic Mass: 197.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Density: 1.33
  • Refractive Index: 1.569
  • PSA: 69.72
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